Cas no 1807043-43-1 (Ethyl 6-chloro-5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 6-chloro-5-(trifluoromethyl)nicotinate
• CAS No: 1807043-43-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4673575
• Update Time: 2025-05-26

Ethyl 6-chloro-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-6(9(11,12)13)7(10)14-4-5/h3-4H,2H2,1H3
• InChI Key： WJGMWWKXDMJPOZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-5-(trifluoromethyl)nicotinate

Research Briefing on Ethyl 6-chloro-5-(trifluoromethyl)nicotinate (CAS: 1807043-43-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-chloro-5-(trifluoromethyl)nicotinate (CAS: 1807043-43-1) is a fluorinated nicotinate derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The trifluoromethyl group at the 5-position and the chloro substituent at the 6-position of the pyridine ring contribute to its unique electronic and steric properties, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent studies have focused on the synthetic utility of Ethyl 6-chloro-5-(trifluoromethyl)nicotinate in the preparation of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the development of potent kinase inhibitors with improved blood-brain barrier permeability. The researchers employed palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 2-position, yielding compounds with nanomolar activity against several neurodegenerative disease targets.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from Ethyl 6-chloro-5-(trifluoromethyl)nicotinate showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The presence of the trifluoromethyl group was found to enhance membrane permeability while maintaining low cytotoxicity profiles in mammalian cell lines. These findings suggest potential applications in developing new anti-TB therapeutics with novel mechanisms of action.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of Ethyl 6-chloro-5-(trifluoromethyl)nicotinate. A 2023 patent (WO2023187654) disclosed a continuous flow process that reduces reaction times from 12 hours to under 30 minutes while maintaining yields above 85%. This technological innovation addresses previous challenges in scaling up production for commercial applications, particularly for pharmaceutical companies developing large-scale synthesis routes for clinical candidates.

Metabolic stability studies published in Drug Metabolism and Disposition (2024) have provided new insights into the pharmacokinetic properties of compounds derived from this scaffold. The ethyl ester moiety was found to undergo rapid hydrolysis in plasma, suggesting that prodrug strategies may be necessary for certain therapeutic applications. However, the trifluoromethyl group demonstrated remarkable metabolic stability, contributing to prolonged half-lives of active metabolites in preclinical models.

Looking forward, research directions for Ethyl 6-chloro-5-(trifluoromethyl)nicotinate appear to be expanding into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated potential applications in radiopharmaceuticals, where the fluorine atoms could serve as positron emission tomography (PET) imaging probes. Additionally, computational chemistry approaches are being increasingly employed to predict novel derivatives with optimized binding affinities for various biological targets.

In conclusion, Ethyl 6-chloro-5-(trifluoromethyl)nicotinate continues to be a valuable building block in pharmaceutical research, with recent studies highlighting its versatility across multiple therapeutic areas. The compound's unique structural features and the growing body of research supporting its applications suggest it will remain an important tool for medicinal chemists in the coming years. Future research directions will likely focus on expanding its utility in targeted drug delivery systems and combination therapies for complex diseases.